N-{[2-(1H-benzimidazol-1-yl)-3-pyridinyl]methyl}-2-(2-methyl-1,3-thiazol-4-yl)acetamide

• IUPAC Name: N-[[2-(benzimidazol-1-yl)pyridin-3-yl]methyl]-2-(2-methyl-1,3-thiazol-4-yl)acetamide
• InChI: InChI=1S/C19H17N5OS/c1-13-23-15(11-26-13)9-18(25)21-10-14-5-4-8-20-19(14)24-12-22-16-6-2-3-7-17(16)24/h2-8,11-12H,9-10H2,1H3,(H,21,25)
• InChI Key: QKJVHDSOATYWEH-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CS1)CC(=O)NCC2=C(N=CC=C2)N3C=NC4=CC=CC=C43
• Molecular Formula: C19H17N5OS
• Molecular Weight: 363.4 g/mol

Description

The compound “N-{[2-(1H-benzimidazol-1-yl)-3-pyridinyl]methyl}-2-(2-methyl-1,3-thiazol-4-yl)acetamide” is a derivative of benzimidazole. Benzimidazole is a heterocyclic aromatic organic compound that is an important pharmacophore and a privileged structure in medicinal chemistry.

Molecular Structure Analysis

Experimental and theoretical investigations on the optimized geometrical structure, electronic, and vibrational features of benzimidazole derivatives are provided using the B3LYP/6-311++G (d,p) basis set. The calculated HOMO and LUMO energies reveal that charge transfer happens within the molecule.

Mechanism of Action

While the exact mechanism of action for this specific compound is not mentioned in the available resources, benzimidazole derivatives have been demonstrated as potential anticancer therapeutics, either through targeting specific molecules or non-gene-specific strategies.

Future Directions

Benzimidazole and its derivatives continue to be a focus of research due to their potential as anticancer therapeutics. The development of new entities targeting malignant cells is considered a high priority. As cancer is a significant focus of the precision medicine initiative, personalized therapeutic approaches aimed to maximize outcomes based on individual variability in genetic profile, lifestyle, and environmental factors are widely gaining acceptance.